Cas no 1261902-62-8 (6-Chloro-2-(3-formylphenyl)benzoic acid)

• Product Name: 6-Chloro-2-(3-formylphenyl)benzoic acid
• CAS No: 1261902-62-8
• MF: C₁₄H₉ClO₃
• MW: 260.672463178635
• MDL: MFCD18319226
• CID: 2762350
• PubChem ID: 53225157
• Update Time: 2025-11-02

6-Chloro-2-(3-formylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(3-formylphenyl)benzoic acid, 95%
• 6-CHLORO-2-(3-FORMYLPHENYL)BENZOIC ACID
• DTXSID20688889
• 3-Chloro-3'-formyl[1,1'-biphenyl]-2-carboxylic acid
• MFCD18319226
• SCHEMBL2563109
• 1261902-62-8
• 6-Chloro-2-(3-formylphenyl)benzoic acid

• MDL： MFCD18319226
• Inchi： 1S/C14H9ClO3/c15-12-6-2-5-11(13(12)14(17)18)10-4-1-3-9(7-10)8-16/h1-8H,(H,17,18)
• InChI Key： NHOIMHZGSBTKDS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 260.0240218Da
• Monoisotopic Mass: 260.0240218Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Additional information on 6-Chloro-2-(3-formylphenyl)benzoic acid

Introduction to 6-Chloro-2-(3-formylphenyl)benzoic acid (CAS No. 1261902-62-8)

6-Chloro-2-(3-formylphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261902-62-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative features a chloro substituent at the 6-position and an aldehyde group at the 3-position of a phenyl ring attached to the benzoic acid core. Such structural motifs are often exploited in the design of bioactive molecules due to their ability to interact with biological targets through hydrogen bonding, dipole-dipole interactions, and other non-covalent forces.

The compound’s unique structural features make it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents. The presence of both a chloro group and a formyl group provides multiple sites for further functionalization, enabling chemists to tailor its properties for specific applications. For instance, the formyl group can be readily converted into other functional moieties such as amides, esters, or anhydrides, while the chloro group can participate in nucleophilic aromatic substitution reactions to introduce additional substituents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease pathways. 6-Chloro-2-(3-formylphenyl)benzoic acid has been explored as a potential scaffold for drugs affecting metabolic disorders, inflammation, and even cancer. Its benzoic acid core is known to have pharmacological relevance, with numerous analogs already approved or in clinical trials for their therapeutic effects. The additional substituents in this compound may enhance its binding affinity or selectivity toward specific biological targets.

One of the most compelling aspects of 6-Chloro-2-(3-formylphenyl)benzoic acid is its versatility in medicinal chemistry applications. Researchers have leveraged its structure to develop inhibitors of enzymes such as kinases and cyclases, which play critical roles in cellular signaling pathways. The formyl group serves as a handle for diversification, allowing chemists to attach various pharmacophores that modulate enzyme activity. For example, studies have shown that derivatives of this compound exhibit inhibitory effects on certain tyrosine kinases, which are overexpressed in many cancers.

The chloro substituent at the 6-position further enhances the compound’s potential as a drug candidate. Chlorinated aromatic compounds are well-documented for their ability to interact with biological targets through hydrophobic interactions and π-stacking effects. These interactions can improve drug-like properties such as solubility and cell permeability, which are crucial for effective therapeutic delivery. Moreover, the chloro group can be easily modified through transition-metal-catalyzed cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups that may enhance binding affinity.

Recent advances in computational chemistry have also highlighted the importance of 6-Chloro-2-(3-formylphenyl)benzoic acid as a scaffold for drug discovery. Molecular docking studies suggest that this compound can bind to various protein targets with high affinity, making it a promising candidate for further optimization. These studies have identified key residues on the target proteins that interact with different parts of the molecule, providing insights into how structural modifications could improve potency and selectivity.

The formyl group’s reactivity has been particularly exploited in the synthesis of peptidomimetics and protease inhibitors. By converting the aldehyde into an amide or ester linkage, researchers can create molecules that mimic natural peptides while avoiding their limitations such as poor bioavailability or susceptibility to enzymatic degradation. This approach has been successful in developing treatments for infectious diseases and inflammatory conditions where protease inhibition is critical.

In addition to its pharmaceutical applications, 6-Chloro-2-(3-formylphenyl)benzoic acid has shown promise in materials science. Its ability to undergo polymerization or copolymerization with other monomers makes it useful in creating advanced materials with tailored properties. For instance, polymers derived from this compound may exhibit enhanced thermal stability or biodegradability, making them suitable for biomedical applications such as drug delivery systems or tissue engineering scaffolds.

The synthesis of 6-Chloro-2-(3-formylphenyl)benzoic acid itself is an intriguing challenge that highlights its synthetic utility. One common approach involves the Friedel-Crafts acylation of chlorobenzene followed by formylation at the para position using POCl₃/DMF as a reagent system. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl groups at specific positions before functionalizing the formyl group. These synthetic strategies underscore the compound’s importance as a building block in organic chemistry.

The growing body of research on 6-Chloro-2-(3-formylphenyl)benzoic acid underscores its significance as both a chemical intermediate and a potential therapeutic agent. Its structural features offer numerous opportunities for further exploration in drug discovery and material science. As computational methods continue to advance and new synthetic techniques emerge, it is likely that this compound will remain at the forefront of innovation in medicinal chemistry.